Cas no 2138079-32-8 (2-fluoro-2-{5H,6H,8H-1,2,4triazolo3,4-c1,4oxazin-3-yl}acetic acid)
2-fluoro-2-{5H,6H,8H-1,2,4triazolo3,4-c1,4oxazin-3-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
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- 2-fluoro-2-{5H,6H,8H-1,2,4triazolo3,4-c1,4oxazin-3-yl}acetic acid
- 2138079-32-8
- 2-fluoro-2-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}acetic acid
- EN300-1139468
-
- Inchi: 1S/C7H8FN3O3/c8-5(7(12)13)6-10-9-4-3-14-2-1-11(4)6/h5H,1-3H2,(H,12,13)
- InChI Key: NCNRQDPLOMLGBB-UHFFFAOYSA-N
- SMILES: FC(C(=O)O)C1=NN=C2COCCN21
Computed Properties
- Exact Mass: 201.05496929g/mol
- Monoisotopic Mass: 201.05496929g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 77.2Ų
2-fluoro-2-{5H,6H,8H-1,2,4triazolo3,4-c1,4oxazin-3-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1139468-1.0g |
2-fluoro-2-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}acetic acid |
2138079-32-8 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1139468-0.05g |
2-fluoro-2-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}acetic acid |
2138079-32-8 | 95% | 0.05g |
$1188.0 | 2023-10-26 | |
| Enamine | EN300-1139468-0.1g |
2-fluoro-2-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}acetic acid |
2138079-32-8 | 95% | 0.1g |
$1244.0 | 2023-10-26 | |
| Enamine | EN300-1139468-0.25g |
2-fluoro-2-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}acetic acid |
2138079-32-8 | 95% | 0.25g |
$1300.0 | 2023-10-26 | |
| Enamine | EN300-1139468-0.5g |
2-fluoro-2-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}acetic acid |
2138079-32-8 | 95% | 0.5g |
$1357.0 | 2023-10-26 | |
| Enamine | EN300-1139468-1g |
2-fluoro-2-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}acetic acid |
2138079-32-8 | 95% | 1g |
$1414.0 | 2023-10-26 | |
| Enamine | EN300-1139468-2.5g |
2-fluoro-2-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}acetic acid |
2138079-32-8 | 95% | 2.5g |
$2771.0 | 2023-10-26 | |
| Enamine | EN300-1139468-5g |
2-fluoro-2-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}acetic acid |
2138079-32-8 | 95% | 5g |
$4102.0 | 2023-10-26 | |
| Enamine | EN300-1139468-10g |
2-fluoro-2-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}acetic acid |
2138079-32-8 | 95% | 10g |
$6082.0 | 2023-10-26 |
2-fluoro-2-{5H,6H,8H-1,2,4triazolo3,4-c1,4oxazin-3-yl}acetic acid Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 2-fluoro-2-{5H,6H,8H-1,2,4triazolo3,4-c1,4oxazin-3-yl}acetic acid
2-Fluoro-2-{5H,6H,8H-1,2,4triazolo[3,4-c][1,4]oxazin-3-yl}acetic Acid (CAS No: 2138079-32-8)
The compound 2-fluoro-2-{5H,6H,8H-1,2,4triazolo[3,4-c][1,4]oxazin-3-yl}acetic acid, with the CAS number 2138079-32-8, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of a fluorinated acetic acid moiety and a triazolo[oxazine] ring system. The presence of the fluoro group at the alpha position of the acetic acid suggests potential for bioisosteric replacements in drug design.
Recent studies have highlighted the importance of such heterocyclic compounds in modulating biological pathways. The triazolo[oxazine] ring system is known for its versatility in forming hydrogen bonds and its ability to act as a scaffold for various bioactive molecules. This makes 2-fluoro-2-{5H,6H,8H-1,2,4triazolo[3,4-c][1,4]oxazin-3-yl}acetic acid a promising candidate for exploring new therapeutic agents.
In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions and cyclizations. The incorporation of the fluoro group enhances the lipophilicity of the molecule without significantly compromising its solubility properties. This balance is crucial for drug candidates targeting various biological systems.
From an analytical standpoint, the compound has been thoroughly characterized using techniques such as NMR spectroscopy and mass spectrometry. These analyses confirm the presence of key functional groups and validate the molecular structure. The stability of 2-fluoro... under different conditions has also been evaluated to ensure its suitability for large-scale production and storage.
The application potential of this compound extends beyond pharmacology into areas such as agrochemicals and advanced materials. Its ability to form stable complexes with metal ions makes it a valuable component in catalytic systems and sensors.
In conclusion, 2-fluoro... represents a significant advancement in heterocyclic chemistry. Its unique structure and versatile properties position it as a key player in future research and development endeavors across multiple disciplines.
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